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Compound of Interest

Compound Name: Almoxatone

Cat. No.: B1664792 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical aspect of laboratory operations. This

guide provides detailed, step-by-step procedures for the proper disposal of Almoxatone, a

selective and reversible inhibitor of MAO-B.[1][2][3] Adherence to these guidelines is essential

to protect personnel and the environment from potential harm.

Almoxatone: Key Safety and Disposal Data
The following table summarizes the essential quantitative and qualitative data regarding

Almoxatone's hazards and disposal recommendations as outlined in its Safety Data Sheet

(SDS).
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Parameter Value/Statement Citation

Chemical Formula C18H19ClN2O3 [1][4]

Molecular Weight 346.81 g/mol [1][4]

CAS Number 84145-89-1 [1][4]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[4]

Primary Disposal Route

Dispose of contents/container

to an approved waste disposal

plant.

[4]

Regulatory Compliance

Conduct recycling or disposal

in accordance with prevailing

country, federal, state, and

local regulations.

[4]

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, protective gloves,

impervious clothing, and a

suitable respirator.

[4]

Environmental Precautions

Avoid release to the

environment. Keep the product

away from drains or water

courses.

[4]

Experimental Protocols for Almoxatone Disposal
While specific experimental protocols for the disposal of Almoxatone are not detailed in the

provided search results, the universally accepted procedure for chemical waste of this nature

involves a structured waste management process. The following represents a standard

methodology for the disposal of Almoxatone in a laboratory setting.

Protocol for Almoxatone Waste Segregation and Collection:
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Initial Assessment: Before beginning any work with Almoxatone, identify it as a hazardous

substance requiring special disposal procedures due to its oral toxicity and high aquatic

toxicity.[4]

Waste Container Labeling: Prepare a designated, compatible, and clearly labeled hazardous

waste container. The label should include the chemical name ("Almoxatone"), the

associated hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment"), and the date of

accumulation.

Segregation of Waste:

Solid Waste: Collect any solid Almoxatone waste, including contaminated personal

protective equipment (PPE) like gloves and weighing papers, in a designated solid waste

container.

Liquid Waste: If Almoxatone is in a solution, collect the liquid waste in a separate, leak-

proof container designed for liquid chemical waste. Do not mix with other incompatible

waste streams.

Container Management: Ensure waste containers are kept securely closed when not in use.

Store the containers in a designated, well-ventilated, and secondary containment area to

prevent accidental spills.

Final Disposal: Arrange for the collection of the hazardous waste by a licensed

environmental waste management contractor. Provide the contractor with the Safety Data

Sheet (SDS) for Almoxatone to ensure they have all the necessary information for its safe

transport and disposal.

Almoxatone Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Almoxatone,

from initial handling to final disposal.
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Caption: Workflow for the proper disposal of Almoxatone.
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Signaling Pathways and Logical Relationships
The disposal procedure for Almoxatone is a linear, procedural process rather than a biological

signaling pathway. The logical relationship is one of sequential steps that must be followed to

ensure safety and compliance. The following diagram illustrates the decision-making process

and key considerations at each stage.
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Caption: Logical steps for Almoxatone waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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